Cas no 62230-89-1 (2'-Phospho-5'-adenylyl sulfate)

• Product Name: 2'-Phospho-5'-adenylyl sulfate
• CAS No: 62230-89-1
• MF: C₁₀H₁₅N₅O₁₃P₂S
• MW: 507.264322519302
• CID: 956336
• PubChem ID: 440048
• Update Time: 2024-03-01

2'-Phospho-5'-adenylyl sulfate Chemical and Physical Properties

Names and Identifiers

• adenosine 2'-phosphate 5-phosphosulfate, lithium salt
• 2'-phosphoadenosine 5'-phosphosulfate
• ADENOSINE 2'-PHOSPHATE 5'-PHOSPHOSULFATE (CL)
• Adenosine 2'-phosphate 5'-phosphosulfate
• IsoPAPS
• iso-PAPS
• 2'-Adenylic acid 5'-(dihydrogen phosphate) 5'-anhydride with sulfuric acid
• 2'-phospho-5'-adenylyl sulfate
• 2'-Phosphoadenylylsulfate
• 2'-phosphoadenylyl sulfate
• 2'-O-phosphono-5'-adenylyl sulfate
• 5'-O-[hydroxy(sulfooxy)phosphoryl]adenosine 2'-(dihydrogen phosphate)
• C03568
• Q27105371
• 2'-Phospho-5'-adenylyl sulfate

• Inchi： 1S/C10H15N5O13P2S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(27-29(17,18)19)6(16)4(26-10)1-25-30(20,21)28-31(22,23)24/h2-4,6-7,10,16H,1H2,(H,20,21)(H2,11,12,13)(H2,17,18,19)(H,22,23,24)/t4-,6-,7-,10-/m1/s1
• InChI Key： SGNZKKOMSOPYFR-KQYNXXCUSA-N
• SMILES： S(=O)(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)OP(=O)(O)O)O

Computed Properties

• Exact Mass: 506.98623072 g/mol
• Monoisotopic Mass: 506.98623072 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 284
• Molecular Weight: 507.27

Experimental Properties

• Density: 2.56±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (11 g/l) (25 º C),
• PSA: 303.97000
• LogP: -0.25690

2'-Phospho-5'-adenylyl sulfate Security Information

• Hazard Category Code： 36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside bisphosphates